Cas no 82503-99-9 (2-(2-Methylbut-3-en-2-yl)-1H-indole-3-carboxylic acid)

2-(2-Methylbut-3-en-2-yl)-1H-indole-3-carboxylic acid structure
82503-99-9 structure
Product name:2-(2-Methylbut-3-en-2-yl)-1H-indole-3-carboxylic acid
CAS No:82503-99-9
MF:C14H15NO2
MW:229.274
CID:2803642
PubChem ID:71407326

2-(2-Methylbut-3-en-2-yl)-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Methylbut-3-en-2-yl)-1H-indole-3-carboxylic acid
    • DTXSID10827902
    • 82503-99-9
    • Inchi: InChI=1S/C14H15NO2/c1-4-14(2,3)12-11(13(16)17)9-7-5-6-8-10(9)15-12/h4-8,15H,1H2,2-3H3,(H,16,17)
    • InChI Key: HIHMAXPDTIAMKI-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 229.110278721Da
  • Monoisotopic Mass: 229.110278721Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.1Ų
  • XLogP3: 3.6

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